Cas no 80066-99-5 (3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid)
80066-99-5 structure
Product Name:3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid
CAS No:80066-99-5
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD00445255
CID:707595
PubChem ID:614848
Update Time:2025-04-19
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-Pyrrol-1-yl)benzofuran-2-carboxylic acid
- 2-Benzofurancarboxylicacid, 3-(1H-pyrrol-1-yl)-
- 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
- 3-pyrrol-1-yl-1-benzofuran-2-carboxylic acid
- 3-(1-Pyrrolyl)-1-benzofuran-2-carboxylic acid
- 3-Pyrrol-1-yl-benzofuran-2-carboxylic acid
- 3-pyrrolylbenzo[b]furan-2-carboxylic acid
- 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid #
- SCHEMBL4931088
- 3W-0301
- J-510435
- SR-01000427164-1
- 80066-99-5
- MFCD00445255
- BRD-K41970377-001-08-8
- MLS000029226
- CHEMBL1341757
- 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid, AldrichCPR
- SMR000010567
- 3-(1H-Pyrrol-1-yl)benzofuran-2-carboxylicacid
- SR-01000427164
- Oprea1_644027
- Oprea1_669454
- DTXSID80346771
- AKOS000103152
- Benzofurane-2-carboxylic acid, 3-(1H-pyrrolidin-1-yl)-
- HMS2412D19
- CS-0312945
- A922637
- Bionet2_001088
- HMS1367B10
- YCTXQBNFNACZHO-UHFFFAOYSA-N
- STK319996
- 3-(pyrrol-1-yl)-1-benzofuran-2-carboxylic acid
- 3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid
-
- MDL： MFCD00445255
- Inchi： 1S/C13H9NO3/c15-13(16)12-11(14-7-3-4-8-14)9-5-1-2-6-10(9)17-12/h1-8H,(H,15,16)
- InChI Key： YCTXQBNFNACZHO-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=C(C2C=CC=CC1=2)N1C=CC=C1
Computed Properties
- Exact Mass: 227.05800
- Monoisotopic Mass: 227.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 413.6±35.0 °C at 760 mmHg
- Flash Point: 203.9±25.9 °C
- Refractive Index: 1.656
- PSA: 55.37000
- LogP: 2.92170
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010151-1g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 1g |
5005.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010151-5g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 5g |
16256.0CNY | 2021-07-13 | ||
| TRC | P954120-10mg |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid |
80066-99-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P954120-50mg |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid |
80066-99-5 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P954120-100mg |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid |
80066-99-5 | 100mg |
$ 210.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010151-1g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 1g |
5005CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010151-5g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 5g |
16256CNY | 2021-05-07 | ||
| Apollo Scientific | OR32685-1g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 95% | 1g |
£305.00 | 2023-09-02 | |
| Apollo Scientific | OR32685-5g |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid |
80066-99-5 | 95% | 5g |
£840.00 | 2023-09-02 | |
| abcr | AB268857-500 mg |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid, 95%; . |
80066-99-5 | 95% | 500 mg |
€315.00 | 2023-07-20 |
3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
80066-99-5 (3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic Acid) Related Products
- 8006-86-8(3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)
- 8000-66-6(3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)
- 8008-46-6(3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)
- 57805-87-5(methyl 3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate)
- 499211-98-2(5-Chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)
- 1984149-91-8(Ethyl 5-chloro-3-(1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate)
- 8006-61-9(3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
